3-o-Methyl-d-rhamnose

Specification

• Molecular Formula: C7H14O5
• Molecular Weight: 178.18 g/mol
• IUPAC Name: (2S,3S,4R,5R)-2,4,5-trihydroxy-3-methoxyhexanal
• Standard InChI: InChI=1S/C7H14O5/c1-4(9)6(11)7(12-2)5(10)3-8/h3-7,9-11H,1-2H3/t4-,5-,6-,7-/m1/s1
• Standard InChI Key: MPQBLCRFUYGBHE-DBRKOABJSA-N
• Isomeric SMILES: C[C@H]([C@H]([C@@H]([C@@H](C=O)O)OC)O)O
• Canonical SMILES: CC(C(C(C(C=O)O)OC)O)O

Introduction

Chemical Structure and Properties

Molecular Structure and Nomenclature

3-O-Methyl-D-rhamnose is a modified monosaccharide with the molecular formula C₇H₁₄O₅ and a molecular weight of 178.18 g/mol. The IUPAC name for this compound is (2S,3S,4R,5R)-2,4,5-trihydroxy-3-methoxyhexanal. As the name suggests, it features a methoxy group (-OCH₃) at the C-3 position of D-rhamnose, which is itself a 6-deoxyhexose (specifically 6-deoxy-D-mannose).

The compound belongs to the family of methylated sugars, which are carbohydrates with one or more hydroxyl groups replaced by methoxy groups. This structural modification significantly alters the compound's physical properties and biological interactions compared to its parent molecule.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 3-O-Methyl-D-rhamnose:

Property	Value
Molecular Formula	C₇H₁₄O₅
Molecular Weight	178.18 g/mol
XLogP3-AA	-1.8
Hydrogen Bond Donor Count	3
Hydrogen Bond Acceptor Count	5
Rotatable Bond Count	5
Exact Mass	178.08412354 Da
Optical Rotation	Specific values vary by study

The compound contains three hydroxyl groups that can participate in hydrogen bonding, making it soluble in water and polar solvents. The methoxy group at the C-3 position alters its hydrogen-bonding capacity compared to D-rhamnose, resulting in different solubility characteristics and interactions with biological systems.

Occurrence in Nature

Bacterial Polysaccharides

3-O-Methyl-D-rhamnose is predominantly found in the complex polysaccharides of bacterial cell walls, particularly in gram-negative bacteria. It plays a crucial role in the structural integrity and functionality of these organisms.

One significant example is its presence in the O-specific polysaccharide chain of Campylobacter fetus serotype B lipopolysaccharide. In this bacterium, the polysaccharide is a D-rhamnan terminated with 3-O-Methyl-D-rhamnose. The structure of this polysaccharide was extensively studied using 1H-NMR and 13C-NMR spectroscopy, which confirmed that the O-specific polysaccharide is linear, consists on average of 12 disaccharide repeating units, and is terminated by a residue of D-acofriose (3-O-Methyl-D-rhamnose).

Distribution in Organisms

The distribution of 3-O-Methyl-D-rhamnose across different organisms provides important taxonomic information. The following table summarizes some organisms known to contain this compound in their polysaccharides:

Organism	Location of 3-O-Methyl-D-rhamnose
Campylobacter fetus	O-specific polysaccharide chain
Pseudomonas aeruginosa	A-band polysaccharide
Chlorella vulgaris	Acidic polysaccharide (L-form)

It is worth noting that while the D-form is found in certain bacteria, the L-form (3-O-Methyl-L-rhamnose) has been identified in other organisms, such as the green algae Chlorella vulgaris.

Synthesis and Preparation

Chemical Synthesis Methods

The synthesis of 3-O-Methyl-D-rhamnose can be achieved through several methodologies. One common approach involves the selective methylation of D-rhamnose (6-deoxy-D-mannose) at the C-3 position.

A modern approach to synthesizing 3-O-Methyl-D-rhamnose derivatives begins with a p-tolyl thioglycoside as an anomeric protecting group. This strategy offers advantages over previous methods that used 1-O-benzyl intermediates, which had challenges during late-stage deprotection. The synthesis pathway proceeds as follows:

• Conversion of acetylated D-mannose to thioglycoside by treatment with thiocresol under acidic conditions

• Deacetylation using Zemplén conditions

• C6 deoxygenation via Appel reaction

• Reduction with palladium hydroxide to obtain D-rhamnose thioglycoside

• 2,3-O-acetonide protection and O-4 benzylation

• Acetonide deprotection

• Regioselective O-3 methylation through formation of a tin acetal and selective methylation using methyl iodide and cesium fluoride

Purification and Analytical Methods

After synthesis, purification of 3-O-Methyl-D-rhamnose typically employs techniques such as:

• Recrystallization

• Chromatography (column, thin-layer, high-performance liquid)

• Gel filtration

The identification and characterization of 3-O-Methyl-D-rhamnose and its derivatives rely on several analytical methods:

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed structural information about 3-O-Methyl-D-rhamnose. The methoxy group at the C-3 position gives a distinctive singlet peak around 3.45 δ in the 1H-NMR spectrum. Additionally, 2D NMR techniques like COSY, TOCSY, and NOESY are valuable for confirming the position of the methyl group and the configuration of the ring protons.

Mass Spectrometry

Mass spectrometry, particularly when coupled with gas chromatography or liquid chromatography, is used to determine the molecular weight and fragmentation pattern of 3-O-Methyl-D-rhamnose and its derivatives. The exact mass of 3-O-Methyl-D-rhamnose (178.08412354 Da) can be detected with high accuracy using modern mass spectrometry techniques.

Biological Significance

Role in Bacterial Cell Walls

3-O-Methyl-D-rhamnose contributes significantly to the structural integrity of bacterial cell walls where it is found. In Pseudomonas aeruginosa, it is a component of the A-band polysaccharide, which is important for the bacterium's pathogenicity and survival.

The presence of this modified sugar in bacterial polysaccharides can alter the physical properties of cell surfaces, affecting:

• Cell adhesion properties

• Resistance to environmental stresses

• Interactions with host immune systems

• Biofilm formation

Immunological Properties

The structural uniqueness of 3-O-Methyl-D-rhamnose makes it an important epitope recognized by the immune system. Studies have shown that this sugar residue can elicit specific immune responses, making it a potential target for vaccine development.

Research has demonstrated that conjugates containing 3-O-Methyl-D-rhamnose repeating units can generate immune responses capable of recognizing bacterial epitopes on whole cells. For example, synthetic oligosaccharides of 3-O-Methyl-D-rhamnose conjugated to CRM 197 protein carrier have shown promising results in generating antibodies that recognize a range of bacterial clinical isolates.

Applications in Research and Medicine

Vaccine Development

One of the most promising applications of 3-O-Methyl-D-rhamnose is in the development of glycoconjugate vaccines against bacterial infections. The unique presence of this sugar in certain pathogenic bacteria makes it an attractive target for vaccine strategies.

Recent research has focused on the synthesis of 3-O-Methyl-D-rhamnose oligosaccharides with handles at the reducing end to facilitate conjugation to protein carriers like CRM 197. These conjugates have demonstrated the ability to generate immune responses capable of recognizing bacterial epitopes on whole cells.

Specifically, synthetic trisaccharide, tetrasaccharide, and pentasaccharide derivatives of 3-O-Methyl-D-rhamnose have been evaluated as vaccine candidates with promising results. When conjugated to protein carriers with approximately 10 carbohydrate residues per protein molecule, these constructs elicited antibodies that recognized multiple bacterial strains.

Structural Biology Studies

The presence of 3-O-Methyl-D-rhamnose in bacterial polysaccharides provides valuable insights into the structural diversity and evolutionary adaptations of bacterial cell surfaces. Comparative studies of bacterial strains containing different O-methylated sugars contribute to our understanding of bacterial taxonomy and pathogenicity mechanisms.

Analytical Standards

Purified 3-O-Methyl-D-rhamnose serves as an important analytical standard for:

• Identification of bacterial strains

• Characterization of complex polysaccharides

• Development of new analytical methods for carbohydrate analysis

Analytical Methods for Detection and Quantification

Chromatographic Techniques

High-Performance Anion Exchange Chromatography coupled with Pulse Amperometric Detection (HPAEC-PAD) is a powerful technique for separating and detecting 3-O-Methyl-D-rhamnose in complex mixtures. This method exploits the weak acidic properties of the sugar's hydroxyl groups under highly alkaline conditions.

Methylation Analysis

Methylation analysis is a classical method used to determine the linkage positions in polysaccharides containing 3-O-Methyl-D-rhamnose. The process typically involves:

• Permethylation of all free hydroxyl groups

• Acid hydrolysis of the permethylated polysaccharide

• Reduction of the resulting monosaccharides to alditols

• Acetylation to form partially methylated alditol acetates

• Analysis by gas chromatography-mass spectrometry (GC-MS)

In the case of 3-O-Methyl-D-rhamnose, the presence of the native methyl group at the C-3 position creates a distinctive pattern in the partially methylated alditol acetates, allowing for its identification and quantification.

Comparison with Related Compounds

3-O-Methyl-D-rhamnose is part of a family of methylated sugars found in nature. The following table compares it with structurally related compounds:

Compound	Molecular Formula	Molecular Weight	Natural Occurrence
3-O-Methyl-D-rhamnose	C₇H₁₄O₅	178.18 g/mol	Campylobacter fetus, Pseudomonas aeruginosa
D-Rhamnose	C₆H₁₂O₅	164.16 g/mol	Pseudomonas aeruginosa, Helicobacter pylori
3-O-Methyl-L-rhamnose	C₇H₁₄O₅	178.18 g/mol	Chlorella vulgaris
2-O-Methyl-L-rhamnose	C₇H₁₄O₅	178.18 g/mol	Chlorella vulgaris
3-O-Methyl-D-xylose	C₆H₁₂O₅	164.16 g/mol	Myxococcus fulvus
3-O-Methyl-L-xylose	C₆H₁₂O₅	164.16 g/mol	Rhodopseudomonas viridis

This comparison highlights the structural diversity of O-methylated sugars and their specific distribution across different organisms, which can provide valuable taxonomic information.